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Compound of Interest

Compound Name:
2-Methylsulfanylpyrimidine-4-

carbaldehyde

Cat. No.: B041421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of 2-Methylsulfanylpyrimidine-4-carbaldehyde, a key intermediate in the development of

various biologically active molecules, including cytokine synthesis inhibitors.[1] Two distinct

synthetic routes from commercially available precursors are presented, offering flexibility based

on available reagents and equipment.

Introduction
2-Methylsulfanylpyrimidine-4-carbaldehyde is a versatile heterocyclic aldehyde. The

presence of the methylsulfanyl group and the aldehyde functionality at positions 2 and 4 of the

pyrimidine ring, respectively, makes it a valuable building block for the synthesis of more

complex molecules in medicinal chemistry and agrochemical research. The protocols outlined

below are based on established synthetic transformations.

Data Summary
The following table summarizes the key quantitative data for the two primary synthesis routes

described in this document.
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Parameter Route 1: Hydrolysis
Route 2: Grignard
Formylation

Starting Material
4-(Dimethoxymethyl)-2-

(methylthio)pyrimidine
4-Iodo-2-(methylthio)pyrimidine

Key Reagents Hydrogen chloride, Water
Isopropylmagnesium chloride,

N,N-Dimethylformamide

Solvent Water Tetrahydrofuran

Reaction Temperature 85 °C 0 °C

Reaction Time 6 hours 2.5 hours

Reported Yield 58%[2] 34%[2]

Purification Method Not specified Not specified

Synthesis Workflow
The overall synthetic pathways are illustrated in the diagram below.
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Route 1: Hydrolysis

Route 2: Grignard Formylation

4-(Dimethoxymethyl)-2-
(methylthio)pyrimidine

2-Methylsulfanylpyrimidine-
4-carbaldehyde

  HCl, H₂O, 85°C, 6h
(58% Yield)  

4-Iodo-2-(methylthio)pyrimidine Grignard Reagent Intermediate  i-PrMgCl, THF, 0°C, 0.5h   2-Methylsulfanylpyrimidine-
4-carbaldehyde

  DMF, THF, 0°C, 2h
(34% Yield)  

Route 1 Route 2

Start: 4-(Dimethoxymethyl)-2-
(methylthio)pyrimidine

Acid-catalyzed Hydrolysis

Workup and Purification

Product: 2-Methylsulfanylpyrimidine-
4-carbaldehyde

Start: 4-Iodo-2-(methylthio)pyrimidine

Grignard Reagent Formation

Formylation with DMF

Workup and Purification

Product: 2-Methylsulfanylpyrimidine-
4-carbaldehyde

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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